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Overview

Biphenyl-3,3',5,5'-tetracarboxylic acid (H4sBPTC) is a polyfunctional aromatic carboxylic acid.
Its rigid biphenyl core and four symmetrically placed carboxyl groups make it a significant
component in the fields of supramolecular chemistry and materials science. This document
provides a comprehensive overview of its chemical properties, synthesis, and primary
applications, with a focus on its role as a building block for advanced materials. While some
biphenyl carboxylic acid derivatives have been explored as potential therapeutic agents, the
primary application of this specific molecule lies in materials science, particularly in the
synthesis of Metal-Organic Frameworks (MOFs)[1][2][3].

Physicochemical and Spectroscopic Properties

Biphenyl-3,3',5,5'-tetracarboxylic acid is a white, crystalline solid under standard
conditions[4][5]. It exhibits high thermal stability, with a melting point recorded above 400°C[4]
[6][7]. Its solubility is limited in water but is higher in certain organic solvents such as dimethyl
sulfoxide (DMSO)[4]. The predicted pKa of 3.06+0.10 suggests it is a strong organic acid[4].

Quantitative Physicochemical Data
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The core physicochemical properties of Biphenyl-3,3',5,5'-tetracarboxylic acid are
summarized in the table below for quick reference.

Property Value Source(s)

Molecular Formula C16H100s [41elr1sl

Molecular Weight 330.25 g/mol 416171

Appearance White solid [41[5]

Melting Point >400°C [41[6]1[7]

Boiling Point 772.3 £ 60.0 °C (Predicted) [4][6]

Density 1.612 + 0.06 g/cm? (Predicted) [41[6]

pKa 3.06 £ 0.10 (Predicted) [4]

Storage Condition Sealed in a dry place at room e
temperature

Spectroscopic and Crystallographic Data

Spectroscopic analysis is crucial for the identification and characterization of Biphenyl-
3,3',5,5'-tetracarboxylic acid. Key data from Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), and X-ray crystallography are detailed below.
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Analysis Type Data Source(s)

5=8.44(d, 4H, J = 1.5 Hz),
1H-NMR (400 MHz, DMSO-ds) ~ 8.53 (t, 2H, J = 1.5 Hz), 13.48  [5][6]
(bs, 4H)

5=129.5,131.4, 132.3, 139.2,
13C-NMR (100 MHz, DMSO-ds) 1665 [5][6]

miz (%): 330 [M+] (100), 313
Mass Spec. (El) [5][6]
(40), 285 (15), 240 (5)

[M-H]~ calcd for C16H9Os:
Mass Spec. (ESI) [10]
329.04; Found: 329.03

Monoclinic, P21/c. Forms a
supramolecular assembly of

Crystal Structure ) ) [11]
interpenetrating corrugated

sheets.

Experimental Protocols

The synthesis of Biphenyl-3,3',5,5'-tetracarboxylic acid can be achieved through several
routes. The most common methods involve the hydrolysis of its ester precursor or the oxidation
of an alkyl-substituted biphenyl.

Synthesis via Hydrolysis

This protocol involves the saponification of a tetra-esterified biphenyl precursor.

Materials:

3,3',5,5'-tetrakis(methoxycarbonyl)biphenyl (1 equivalent)

Sodium Hydroxide (NaOH) (16 equivalents)

Tetrahydrofuran (THF)

Deionized Water
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50% Sulfuric Acid (H2S0Oa4)

Procedure:

A mixture of 3,3',5,5'-tetrakis(methoxycarbonyl)biphenyl (e.g., 0.96 g, 2.5 mmol) is dissolved
in a solution of water (40 mL) and THF (40 mL).[5][6]

NaOH (e.g., 1.6 g, 40 mmol) is added to the mixture, which is then heated to reflux for 1
hour.[5][6]

The organic solvent (THF) is subsequently removed by evaporation under reduced pressure.

[516]

The remaining agueous solution is heated to reflux for an additional 4 hours to ensure
complete hydrolysis.[5][6]

After cooling the reaction mixture to room temperature, it is acidified with 50% H2S0Oa until
precipitation of the product is complete.[5][6]

The resulting white precipitate is collected by filtration, washed with water, and dried to yield
Biphenyl-3,3',5,5'-tetracarboxylic acid.[5][6] The reported yield for this method is 89%.[5]

Synthesis via Oxidation

This protocol utilizes a strong oxidizing agent to convert methyl groups on the biphenyl core to

carboxylic acids.

Materials:

3,3',5,5'-tetramethylbiphenyl (1 equivalent)

Potassium Permanganate (KMnQOa)

Sodium Hydroxide (NaOH)

tert-butanol

Deionized Water
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e Hydrochloric Acid (HCI)
Procedure:

o 3,3',5,5-tetramethylbiphenyl is oxidized using KMnOa in a solvent mixture of tert-butanol and
water containing NaOH.[10][11]

» One specific protocol involves treating 3,3',5,5'-tetramethylbiphenyl (0.6 g, 2.9 mmol) in
water (125 ml) with KMnOa (3.6 g, 22.8 mmol) and heating under reflux for 100 hours.[11]

» Following the reaction, the mixture is filtered to remove manganese dioxide.[11]
o The filtrate is then acidified with aqueous HCI to precipitate the product.[11]

e The product is collected via filtration and can be further purified if necessary. A reported yield
for a similar oxidation method is 50.6%.[10]

Materials:

Start 3
Tetramethylbiphenyl, KMnOs, NaOH, t-BuOH, Hz0 RElrser DG

Synthesis via Hydrolysis

Start Materials:
- >
ST ST, OS], TT4TE (£H) Reflux for 1 hour Evaporate THF Reflux for 4 hours

Acidify with H2S0: s

Final Product:
Biphenyl-3,3'5,5tetracarboxylic acid

Click to download full resolution via product page

Caption: Comparative workflows for the synthesis of Biphenyl-3,3',5,5'-tetracarboxylic acid.

Applications in Materials Science

The primary application of Biphenyl-3,3',5,5'-tetracarboxylic acid is as an organic linker or
ligand in the construction of Metal-Organic Frameworks (MOFs)[4]. MOFs are a class of
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crystalline porous materials consisting of metal ions or clusters coordinated to organic ligands.
The specific geometry of HaBPTC, with its four carboxylate groups extending in a tetrahedral
fashion from the biphenyl core, allows for the formation of robust, three-dimensional porous
networks.

These MOFs, such as CPF-1, NOTT-100, and SNU-M11, exhibit high surface areas and
tunable pore sizes, making them suitable for applications in selective gas storage and
separation[10]. The compound itself also possesses luminescent properties, with a reported
emission band maximum at 405 nm, which can be imparted to the resulting MOF structures.
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Caption: Logical relationship of components forming a Metal-Organic Framework (MOF).
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Safety and Handling

Biphenyl-3,3',5,5'-tetracarboxylic acid is classified as hazardous to the aquatic environment.

[718]
o GHS Hazard Statement: H400 - Very toxic to aquatic life[7][8].

o Precautionary Statements: P273 - Avoid release to the environment; P391 - Collect spillage;
P501 - Dispose of contents/container to an approved waste disposal plant[8].

Handling Procedures: Standard laboratory safety protocols should be followed. This includes
using personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.[12]
Handling should occur in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust.[12][13] Avoid contact with skin and eyes.[9][13] In case of contact, rinse the affected area
thoroughly with water.[9] For spills, the material can be gently swept up or collected with a wet
cloth and placed in a suitable container for disposal[9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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